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Compound of Interest

Compound Name: Regelidine

Cat. No.: B15596243

Essential Safety Protocols for Handling
Regelidine

For Research Use Only. Not for human or veterinary use.

This document provides critical safety and logistical guidance for researchers, scientists, and
drug development professionals working with Regelidine (CAS No. 114542-54-0). Adherence
to these protocols is essential to ensure personal safety and maintain a secure laboratory
environment.

Regelidine is a natural sesquiterpene alkaloid isolated from Tripterygium regelii. While one
available Material Safety Data Sheet (MSDS) states that Regelidine is not classified as a
hazardous substance under Regulation (EC) No 1272/2008, it is crucial to handle it with
significant caution.[1] The source plant, Tripterygium regelii, is recognized as poisonous, and
related compounds from the Tripterygium genus are known to possess potent biological
activities, including cytotoxicity and anti-fertility effects.[2] Therefore, a comprehensive personal
protective equipment (PPE) and handling strategy based on the precautionary principle is
mandatory.

Personal Protective Equipment (PPE)

The cornerstone of safe handling is the consistent and correct use of appropriate PPE. The
following table summarizes the minimum required PPE for all activities involving Regelidine,
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from initial handling of the solid compound to the management of solutions and waste.

PPE Component

Specification

Recommended Use

Double-gloved with

chemotherapy-tested nitrile

Required for all handling
activities, including

preparation, administration,

Gloves ]
gloves (ASTM D6978 and disposal. Change outer
compliant). glove immediately if
contaminated.
Disposable, solid-front gown )
] Required for all procedures.
with back closure (e.g., ]
Gown Must have long sleeves with

polyethylene-coated

polypropylene).

tight-fitting knit cuffs.

Eye & Face Protection

Safety glasses with side
shields or splash goggles
(ANSI z87.1 certified).

Required for all handling

activities.

Face shield worn over safety

glasses or goggles.

Mandatory when handling the
solid powder, preparing stock
solutions, or when there is any

risk of splashing.

Respiratory Protection

NIOSH-approved N95 or
higher filtering facepiece

respirator.

Mandatory when weighing or
otherwise handling the solid
compound to prevent
inhalation of aerosolized

particles.

Operational Plan: Handling and Preparation

All work with Regelidine must be performed within a designated area and inside a certified

chemical fume hood or a Class Il Biological Safety Cabinet to minimize exposure.

Experimental Workflow for Safe Handling
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Enter Designated Area

2. Don PPE
(Gown, Inner Gloves, Respirator,
Goggles, Outer Gloves)

3. Work in Certified Hood

4. Handle Solid Compound
(Weighing, Aliquoting)

5. Solubilization

6. Experimental Use

7. Decontamination
(Wipe surfaces with 70% EtOH)

8. Doff PPE
(Reverse Order)
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Caption: Step-by-step workflow for the safe handling of Regelidine.
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Methodology for Stock Solution Preparation:

e Preparation: Assemble all necessary materials (Regelidine powder, appropriate solvent,
vials, pipettes) and place them inside the chemical fume hood before beginning.

» Don PPE: Before entering the designated area, don all required PPE in the following order:
gown, inner gloves, N95 respirator, safety goggles, and outer gloves.

o Tare Vessel: Place a closed weighing vessel (e.g., a microcentrifuge tube) on an analytical
balance inside the fume hood and tare.

e Aliquot Solid: Carefully transfer the required amount of Regelidine powder to the tared
vessel. Keep the container opening away from your breathing zone. Close the vessel
immediately.

e Solubilization: Add the appropriate solvent (e.g., DMSO, Chloroform) to the vessel containing
the Regelidine powder.[1] Ensure the vessel is securely capped and mix until the solid is
fully dissolved.

o Labeling: Clearly label the stock solution container with the compound name, concentration,
solvent, date, and appropriate hazard warnings.

o Storage: Store the stock solution as recommended: -80°C for 6 months or -20°C for 1 month,
protected from light.[1]

Disposal Plan

Proper disposal of Regelidine waste is critical to prevent environmental contamination and
accidental exposure.

Waste Stream Segregation
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Caption: Segregation of Regelidine-contaminated waste streams.

Disposal Protocols:

o Solid Waste: All disposable items contaminated with Regelidine, including gloves, gowns,
pipette tips, and vials, must be collected in a dedicated, sealed, and clearly labeled
hazardous waste container.

e Liquid Waste: Unused or waste solutions containing Regelidine must be collected in a
sealed, leak-proof, and clearly labeled hazardous liquid waste container. Do not pour
Regelidine solutions down the drain.[1]

o Decontamination: All non-disposable equipment and work surfaces should be
decontaminated after use. Wipe surfaces thoroughly with 70% ethanol or another
appropriate cleaning agent.

» Final Disposal: All hazardous waste must be disposed of through your institution's
Environmental Health and Safety (EHS) office in accordance with local, state, and federal
regulations.

By adhering to these stringent safety protocols, researchers can minimize the risks associated
with handling Regelidine and ensure a safe and controlled laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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